Cas no 2229518-41-4 (1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine
• CAS No: 2229518-41-4
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6191211
• PubChem ID: 165705492
• Update Time: 2025-10-31

1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine
• EN300-1750270
• 2229518-41-4
• 1-[1-(2-methyl-1,3-thiazol-5-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C9H14N2S/c1-6(10)9(3-4-9)8-5-11-7(2)12-8/h5-6H,3-4,10H2,1-2H3
• InChI Key： NPMYBTGSQLYWKG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2229518-41-4 and Product Name: 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine

1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine, identified by the CAS number 2229518-41-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both thiazole and cyclopropyl moieties in its molecular framework suggests a unique combination of electronic and steric properties that may contribute to its pharmacological profile.

The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its sulfur-containing structure imparts specific chemical reactivity and stability, making it a valuable component in drug design. In contrast, the cyclopropyl group introduces a rigid, three-membered ring that can influence molecular conformation and binding interactions with biological targets. The integration of these two structural elements in 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine creates a promising scaffold for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological receptors. Studies have indicated that the thiazole moiety can engage in hydrogen bonding and π-stacking interactions, while the cyclopropyl group may provide hydrophobic stabilization. These features are critical for designing molecules with enhanced affinity and selectivity for therapeutic targets.

In the context of drug discovery, 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine has been investigated for its potential role in modulating various biological pathways. Preliminary experiments suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and cancer progression. The 2-methyl substituent on the thiazole ring further fine-tunes its pharmacokinetic properties, potentially improving solubility and metabolic stability.

The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only enhance yield but also allow for structural modifications to optimize biological activity.

One of the most exciting aspects of 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine is its potential as a lead compound for developing novel therapeutics. Researchers are particularly interested in its interaction with protein targets such as kinases and transcription factors, which are key players in many disease pathways. By leveraging structure-based drug design principles, scientists aim to modify this scaffold to create more potent and selective inhibitors.

The use of high-throughput screening (HTS) technologies has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity. Initial HTS results with CAS No. 2229518-41-4 have highlighted its promise as a starting point for further development. These findings are supported by computational studies that predict favorable binding affinities and metabolic profiles.

Furthermore, the environmental stability and chemical robustness of this compound make it suitable for various formulation strategies. Whether used in oral formulations or topical applications, its structural features contribute to improved bioavailability and sustained release profiles. This is particularly important for drugs that require prolonged therapeutic effects.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in their development. Compliance with Good Manufacturing Practices (GMP) ensures that substances like 1-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-amine are produced consistently and meet stringent quality standards. Preclinical studies are essential to assess toxicity, pharmacokinetics, and potential side effects before human trials can commence.

In conclusion,CAS No. 2229518-41-4 represents a fascinating compound with a unique structural composition that positions it as a valuable asset in pharmaceutical research. The combination of thiazole, cyclopropyl, and other functional groups offers multiple opportunities for therapeutic intervention. As our understanding of biological mechanisms continues to evolve,this molecule holds significant promise for future medical applications, provided further research validates its safety and efficacy.